1-(5-cyclobutyl-1,3,4-thiadiazol-2-yl)methanamine
Description
1-(5-cyclobutyl-1,3,4-thiadiazol-2-yl)methanamine, also known as 5-Cyclobutyl-1,3,4-thiadiazol-2-amine, is a chemical compound with the molecular weight of 156.23 . It is typically stored at temperatures between 28°C .
Molecular Structure Analysis
The InChI code for this compound is1S/C6H10N3S/c7-6-9-8-5(10-6)4-2-1-3-4/h4,10H,1-3H2,(H2,7,9) . This indicates that the compound has a cyclobutyl group attached to a 1,3,4-thiadiazol-2-yl group. It has a molecular weight of 156.23 . The storage temperature is between 28°C .
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(5-cyclobutyl-1,3,4-thiadiazol-2-yl)methanamine involves the reaction of cyclobutylamine with thiocarbonyl diimidazole to form 5-cyclobutyl-1,3,4-thiadiazole-2-carboxamidine, which is then reduced with sodium borohydride to yield 1-(5-cyclobutyl-1,3,4-thiadiazol-2-yl)methanamine.", "Starting Materials": [ "Cyclobutylamine", "Thiocarbonyl diimidazole", "Sodium borohydride" ], "Reaction": [ "Step 1: Cyclobutylamine is reacted with thiocarbonyl diimidazole in anhydrous dichloromethane at room temperature for 24 hours to form 5-cyclobutyl-1,3,4-thiadiazole-2-carboxamidine.", "Step 2: The resulting 5-cyclobutyl-1,3,4-thiadiazole-2-carboxamidine is then reduced with sodium borohydride in methanol at 0-5°C for 2 hours to yield 1-(5-cyclobutyl-1,3,4-thiadiazol-2-yl)methanamine.", "Step 3: The product is purified by column chromatography using a mixture of ethyl acetate and hexanes as the eluent." ] } | |
CAS RN |
1539754-87-4 |
Product Name |
1-(5-cyclobutyl-1,3,4-thiadiazol-2-yl)methanamine |
Molecular Formula |
C7H11N3S |
Molecular Weight |
169.2 |
Purity |
95 |
Origin of Product |
United States |
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